2-Amino-5-fluorobenzonitrile
Cat. No. B1271947
M. Wt: 136.13 g/mol
InChI Key: VFQDFQDXMNVDPW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Name
Identifiers
|
REACTION_SMILES
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[ClH:16].[N+:1]([O-:2])(=[O:3])[c:4]1[c:5]([C:11]#[N:12])[cH:6][c:7]([F:10])[cH:8][cH:9]1.[Sn:13]([Cl:14])[Cl:15]>>[NH2:1][c:4]1[c:5]([C:11]#[N:12])[cH:6][c:7]([F:10])[cH:8][cH:9]1
|
Inputs
Step One
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
Cl
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
N#Cc1cc(F)ccc1[N+](=O)[O-]
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
Cl[Sn]Cl
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
N#Cc1cc(F)ccc1N
|
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
